Cas no 46992-81-8 (Peucedanol)

Peucedanol structure
Peucedanol structure
Product Name:Peucedanol
CAS No:46992-81-8
MF:C14H16O5
MW:264.27
CID:1080886
PubChem ID:5374451
Update Time:2024-11-04

Peucedanol Chemical and Physical Properties

Names and Identifiers

    • Peucedanol
    • 6-(2,3-dihydroxy-3-methylbutyl)-7-hydroxychromen-2-one
    • 6-(2,3-Dihydroxy-3-methylbutyl)-7-hydroxy-2H-chromen-2-one
    • HY-N3090
    • MEGxp0_001250
    • 46992-81-8
    • CS-0023198
    • BRD-A87798623-001-01-7
    • 2H-1-Benzopyran-2-one, 6-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-
    • DTXSID30418735
    • ACon1_001144
    • CHEBI:228897
    • DA-56714
    • Inchi: InChI=1S/C14H16O5/c1-14(2,18)12(16)6-9-5-8-3-4-13(17)19-11(8)7-10(9)15/h3-5,7,12,15-16,18H,6H2,1-2H3
    • InChI Key: WRTWKAQFZYXAEJ-UHFFFAOYSA-N
    • SMILES: CC(C)(C(CC1=C(C=C2C(=C1)C=CC(=O)O2)O)O)O

Computed Properties

  • Exact Mass: 264.09977361g/mol
  • Monoisotopic Mass: 264.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 87Ų

Peucedanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR0072F1-5mg
2H-1-Benzopyran-2-one, 6-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-
46992-81-8 95%
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$676.00 2025-02-12
A2B Chem LLC
AD28625-5mg
2H-1-Benzopyran-2-one, 6-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-
46992-81-8 ≥95%
5mg
$844.00 2024-04-20
Ambeed
A1146079-5mg
6-(2,3-Dihydroxy-3-methylbutyl)-7-hydroxy-2H-chromen-2-one
46992-81-8 97%
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$676.0 2025-03-01
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